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Compound of Interest

Compound Name: 2-Deuteriooxypropane
CAS No.: 3979-51-9
Cat. No.: B032920
Get Quote
. J

Operational Disposal Guide: 2-Deuteriooxypropane (Isopropy! Alcohol-d1)[1][2]

Executive Summary & Chemical Profile

2-Deuteriooxypropane (Commonly: Isopropyl Alcohol-d1 or 2-Propanol-dl) is a stable,
deuterated isotopologue of isopropanol used primarily as a solvent in Nuclear Magnetic
Resonance (NMR) spectroscopy.[1][2]

While chemically similar to standard isopropanol, its disposal requires specific attention to
isotopic stewardship and regulatory compliance. Contrary to common misconceptions among
junior researchers, this compound is NOT radioactive. However, it is a Class IB Flammable
Liquid and must be managed as hazardous chemical waste under RCRA regulations.

Immediate Safety Profile:
o RCRA Waste Code: D001 (Ignitable)[3][4]

¢ Primary Hazard: Highly Flammable (Flash Point: 12°C)[5]
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e Secondary Hazard: Serious Eye Irritant / Vapors may cause drowsiness.[1][5]

Technical Specifications Table

Property Data

Relevance to Disposal

CAS Number 3979-51-9

Use for waste manifesting and

inventory tracking.[1][2]

Chemical Formula

The deuterium is on the

hydroxyl group.[1][2]

Flash Point 12°C (54°F)

CRITICAL: Must be
stored/disposed away from

oxidizers and heat.[2][5]

Boiling Point 82°C

Volatile; containers must be
tightly sealed to prevent
emission.[1][2][5]

Solubility Miscible with water

DO NOT pour down drains.[1]
[2] Miscibility facilitates

groundwater contamination.[1]

Isotopic Stability Exchangeable

The -OD deuterium rapidly
exchanges with atmospheric

moisture (

)-[11[2]

Pre-Disposal Assessment: The Decision Matrix

Before disposing of 2-Deuteriooxypropane, you must characterize the waste stream.[1][6] In

NMR workflows, the solvent is rarely pure; it is often mixed with analytes.

Core Directive: The hazard of the solute (analyte) often supersedes the hazard of the solvent.
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Waste Generated:
2-Deuteriooxypropane

Is the solvent mixed with
a hazardous sample?

es No (Pure Solvent)

Classify as Is the solvent
MIXED CHEMICAL WASTE contaminated with Halogens?

Yes (e.g., mixed with CDCI3) \No

Segregate based on . S .
Analyte Hazard Segregate as: egregate as:
(Toxic, Corrosive, etc.) HALOGENATED SOLVENT NON-HALOGENATED SOLVENT
Requires high-temp Waste Code: D001
incineration (Fuel Blending/Incineration)

Click to download full resolution via product page

Figure 1: Waste Stream Classification Logic for Deuterated Solvents.

Operational Disposal Protocol

This protocol ensures compliance with EPA resource conservation and recovery act (RCRA)
standards.[1]

Step 1: Waste Segregation (The "Halogen Rule")

e The Science: 2-Deuteriooxypropane is a non-halogenated organic solvent.[1] Waste
disposal facilities often separate "Halogenated" (e.g., Chloroform-d) from "Non-Halogenated"
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solvents because halogenated compounds create acidic gases (HCI) when burned, requiring
expensive scrubbers.[1]

e Action: Unless you have mixed this with Chloroform-d or Methylene Chloride-d2, segregate
this into the Non-Halogenated Organic Solvents carboy.[1][2]

e Warning: Mixing non-halogenated solvents into a halogenated waste stream increases
disposal costs significantly.[1]

Step 2: Container Selection & Preparation

e Material: Use High-Density Polyethylene (HDPE) or Glass carboys.[1]

e Venting: If the waste contains reactive analytes, use a vented cap (e.g., Nalgene Eco-
Funnel) to prevent pressure buildup. For pure 2-Deuteriooxypropane, a standard tight-
sealing cap is required to prevent volatile organic compound (VOC) emissions.[1][2]

e Grounding: When transferring large volumes (>4 Liters), ensure the receiving drum is
grounded to prevent static discharge ignition, as the flash point is only 12°C [1].

Step 3: Labeling Requirements

Do not use vague terms like "NMR Waste." Labels must be specific to satisfy regulatory audits.
Required Label Elements:

e Full Chemical Name: 2-Propanol-d1 (or 2-Deuteriooxypropane).[1][2]

e Hazard Class: Flammable Liquid.[1]

o Composition: If a mixture, list constituents by % volume (e.g., 99% 2-Propanol-d1, <1%
Unknown Organic Analyte).

Step 4: Storage & Pickup

» Store in a Flammable Safety Cabinet until pickup.

e Do not exceed the "Satellite Accumulation Area" limits (typically 55 gallons, though lab limits
are usually much lower).
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e Schedule pickup through your facility's EHS portal.[1]

Scientific Context: Deuterium Exchange &
Environmental Impact

Why not drain disposal? Even though isopropanol is miscible with water, pouring it down the
drain is a violation of the Clean Water Act and local POTW (Publicly Owned Treatment Works)
regulations due to its flammability and biological oxygen demand (BOD) load [2].

The Isotope Factor: The deuterium on the hydroxyl group (

) is "labile.” Upon contact with atmospheric moisture or water in a waste tank, the following
exchange occurs rapidly:

Consequently, attempting to "recover"” or "recycle" this specific solvent from a mixed aqueous
waste stream is economically unfeasible.[1] The deuterium is effectively diluted into the water.
Incineration (thermal destruction) is the only viable end-of-life path.[1]

Emergency Procedures

Spill Response (Small Scale < 500mL):

Evacuate & Eliminate Sources of Ignition: Turn off hot plates and stirrers immediately.

o PPE: Wear nitrile gloves and safety goggles.[1] (Nitrile provides good short-term splash
protection for isopropanol).[1]

o Containment: Use a solvent absorbent pad or vermiculite.[1] Do not use paper towels as
they increase the surface area for flammable vapor generation.[1]

» Disposal: Place the soaked absorbent into a sealed bag and label as "Debris contaminated
with Flammable Solvent.”

Exposure:

o Eye Contact: Rinse cautiously with water for 15 minutes.[1] Remove contact lenses if
present.[1][5]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Diethoxypropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Diethoxypropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Diethoxypropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Diethoxypropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Diethoxypropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Diethoxypropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Diethoxypropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Diethoxypropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Diethoxypropane
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3128/Propanol%202-%20Anhyd-Reagent%20[88-4892]%20(Carolina)%2010-6-16.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

+ Skin Contact: Wash with soap and water.[1] Isopropanol defats the skin; apply moisturizer
after washing.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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